2,2-dimethyl-5-(((4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)amino)methylene)-1,3-dioxane-4,6-dione

• IUPAC Name: 2,2-dimethyl-5-[[[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]amino]methylidene]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C19H14N2O6S/c1-19(2)26-16(23)12(17(24)27-19)8-20-18-21-13(9-28-18)11-7-10-5-3-4-6-14(10)25-15(11)22/h3-9H,1-2H3,(H,20,21)
• InChI Key: WFUOOADSQKIFFU-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O)C(=O)O1)C
• Molecular Formula: C19H14N2O6S
• Molecular Weight: 398.4 g/mol

Description

2,2-dimethyl-5-(((4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)amino)methylene)-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C19H14N2O6S and its molecular weight is 398.39. The purity is usually 95%.
BenchChem offers high-quality 2,2-dimethyl-5-(((4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)amino)methylene)-1,3-dioxane-4,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-dimethyl-5-(((4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)amino)methylene)-1,3-dioxane-4,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Synthesis Approaches

A study demonstrated an efficient and green synthesis method for derivatives of this compound via Knoevenagel condensation, highlighting its environmental benefits such as simple procedures, mild conditions, and excellent yields. This approach also showcased the potential for recycling the ionic liquid catalyst used in the process, underscoring its sustainability (Shelke et al., 2009).

Novel Reaction Pathways

Research has explored the compound's role in unique chemical reactions, such as its involvement in reverse-orientation products under specific conditions like ultrasound irradiation, presenting a novel pathway for synthesizing diverse molecular structures (Yavari & Fadakar, 2021).

Anticancer Activities

The compound has been utilized as a precursor in synthesizing heterocyclic compounds showing potential anticancer activities. These synthesized compounds have been evaluated for their cytotoxic effects on various cancer cell lines, indicating the compound's relevance in medicinal chemistry for developing new anticancer agents (Mohareb & Abdo, 2022).